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Compound of Interest

Compound Name: 2,2-Diethylbutanoic acid

Cat. No.: B1594719 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
2,2-Diethylbutanoic acid is a branched-chain fatty acid that, due to its quaternary alpha-

carbon, is resistant to metabolic degradation via beta-oxidation. This structural feature makes it

a potential tool for researchers as a non-hydrolyzable fatty acid analog to investigate cellular

processes that are influenced by fatty acids, independent of their metabolic breakdown.

However, a comprehensive review of available scientific literature reveals that 2,2-
diethylbutanoic acid is not a widely studied compound in biological research. While its

chemical and physical properties are documented, detailed information regarding its biological

effects, specific applications as a research tool, and the signaling pathways it may modulate is

scarce.

This document summarizes the currently available information on 2,2-diethylbutanoic acid
and provides a general overview of the potential applications of non-hydrolyzable fatty acid

analogs in research. It is important to note that the detailed experimental protocols and

quantitative data tables requested cannot be provided due to the lack of specific studies on this

particular compound.

Chemical and Physical Properties
A summary of the key chemical and physical properties of 2,2-diethylbutanoic acid is

presented in the table below. This information is compiled from various chemical databases
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and supplier information.

Property Value Reference

Molecular Formula C8H16O2 [1][2][3][4]

Molecular Weight 144.21 g/mol [1]

CAS Number 813-58-1 [1][2]

Melting Point 36 °C [5]

Boiling Point 220-222 °C [4]

Synonyms
2,2-Diethylbutyric acid,

Triethylacetic acid
[1][2]

Potential Applications in Research (Hypothetical)
While specific experimental data for 2,2-diethylbutanoic acid is lacking, its nature as a non-

hydrolyzable fatty acid analog suggests potential utility in the following areas of research. The

workflow for investigating such a compound is outlined below.
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Phase 1: In Vitro Characterization

Phase 2: Cellular Function Assays

Phase 3: In Vivo Studies

Compound Acquisition

Cell Line Selection

Select relevant cell models

Toxicity Assays

Determine non-toxic concentrations

Target Engagement

Assess binding to putative receptors

Metabolic Assays

Investigate effects on cellular metabolism

Signaling Pathway Analysis

Western Blot, Kinase Assays

Gene Expression Profiling

RNA-Seq, qPCR

Animal Model Selection

Based on in vitro findings

Pharmacokinetic Studies

ADME properties

Efficacy Studies

Test therapeutic potential
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Caption: Hypothetical research workflow for characterizing a novel non-hydrolyzable fatty acid

analog.

Studying G-Protein Coupled Receptors (GPCRs)
Many fatty acids act as signaling molecules by binding to specific GPCRs, such as the free

fatty acid receptors (FFARs). A non-hydrolyzable analog like 2,2-diethylbutanoic acid could

be used to stimulate these receptors continuously without being consumed by metabolic

processes, allowing for a clearer investigation of the downstream signaling pathways.
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Caption: Generalized signaling pathway for a fatty acid analog via a G-protein coupled

receptor.

Investigating Protein Acylation
Fatty acids are covalently attached to proteins in a process called acylation, which can affect

protein localization and function. A non-hydrolyzable analog could be used to study the

enzymes involved in this process or to create acylated proteins that are resistant to removal of

the fatty acid moiety, thereby "locking" the protein in a particular state.

Limited Biological Data
One commercially available source suggests that 2,2-diethylbutanoic acid may act as a

fluorescent probe for detecting messenger RNA (mRNA) and could potentially inhibit tumor

growth by binding to the cell membrane.[5] However, these claims are not substantiated by

peer-reviewed research articles in the provided search results, and no quantitative data or

experimental details are available to support these statements.

Experimental Protocols (General)
Due to the absence of specific studies on 2,2-diethylbutanoic acid, detailed experimental

protocols cannot be provided. However, researchers interested in investigating this compound
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could adapt standard protocols used for other fatty acid analogs. Below are general outlines for

key experiments.

Cell Viability Assay
Objective: To determine the cytotoxic effects of 2,2-diethylbutanoic acid on a chosen cell line.

Protocol Outline:

Cell Culture: Plate cells in a 96-well plate at a suitable density and allow them to adhere

overnight.

Compound Preparation: Prepare a stock solution of 2,2-diethylbutanoic acid in a suitable

solvent (e.g., DMSO) and then prepare serial dilutions in cell culture medium.

Treatment: Replace the culture medium with the medium containing different concentrations

of 2,2-diethylbutanoic acid. Include a vehicle control (medium with DMSO) and an

untreated control.

Incubation: Incubate the cells for a specified period (e.g., 24, 48, 72 hours).

Viability Assessment: Use a commercial cell viability reagent (e.g., MTT, PrestoBlue)

according to the manufacturer's instructions.

Data Analysis: Measure the absorbance or fluorescence using a plate reader and calculate

the percentage of viable cells relative to the control. Plot the results to determine the IC50

value.

GPCR Activation Assay
Objective: To assess whether 2,2-diethylbutanoic acid can activate a specific fatty acid-

sensing GPCR.

Protocol Outline:

Cell Line: Use a cell line that endogenously expresses the GPCR of interest or a reporter cell

line where the GPCR is overexpressed and linked to a reporter gene (e.g., luciferase or β-

galactosidase).
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Treatment: Treat the cells with varying concentrations of 2,2-diethylbutanoic acid. Include a

known agonist for the receptor as a positive control.

Incubation: Incubate for a period sufficient to allow for receptor activation and reporter gene

expression.

Assay: Perform the appropriate reporter assay (e.g., measure luminescence for luciferase)

or measure the levels of a second messenger (e.g., cAMP).

Data Analysis: Normalize the reporter activity to a control and plot the dose-response curve

to determine the EC50 value.

Conclusion
While 2,2-diethylbutanoic acid possesses the structural characteristics of a non-hydrolyzable

fatty acid analog, there is a significant lack of published research on its biological effects and

applications. The information available is insufficient to provide detailed application notes,

quantitative data, or specific experimental protocols as requested. Researchers interested in

using this compound would need to perform foundational in vitro and in vivo studies to

characterize its biological activity and potential as a research tool. The general protocols and

hypothetical applications described here can serve as a starting point for such investigations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [2,2-Diethylbutanoic Acid: A Non-Hydrolyzable Fatty Acid
Analog with Limited Characterization]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1594719#2-2-diethylbutanoic-acid-as-a-non-
hydrolyzable-fatty-acid-analog]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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